molecular formula C22H21N5O9 B1195894 Afb1-fapyr CAS No. 83953-67-7

Afb1-fapyr

Cat. No. B1195894
CAS RN: 83953-67-7
M. Wt: 499.4 g/mol
InChI Key: FHOGQUJXZQHYJR-UHFFFAOYSA-N
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Description

Afb1-fapyr, also known as Afb1-fapyr, is a useful research compound. Its molecular formula is C22H21N5O9 and its molecular weight is 499.4 g/mol. The purity is usually 95%.
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properties

CAS RN

83953-67-7

Product Name

Afb1-fapyr

Molecular Formula

C22H21N5O9

Molecular Weight

499.4 g/mol

IUPAC Name

N-(2,4-diamino-6-oxo-4,5-dihydro-1H-pyrimidin-5-yl)-N-(4-hydroxy-11-methoxy-16,18-dioxo-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraen-5-yl)formamide

InChI

InChI=1S/C22H21N5O9/c1-33-8-4-9-12(16-11(8)6-2-3-7(29)10(6)20(32)35-16)13-15(30)19(36-21(13)34-9)27(5-28)14-17(23)25-22(24)26-18(14)31/h4-5,13-15,17,19,21,30H,2-3,23H2,1H3,(H3,24,25,26,31)

InChI Key

FHOGQUJXZQHYJR-UHFFFAOYSA-N

SMILES

COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C5C(C(OC5OC4=C1)N(C=O)C6C(N=C(NC6=O)N)N)O

Canonical SMILES

COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C5C(C(OC5OC4=C1)N(C=O)C6C(N=C(NC6=O)N)N)O

synonyms

2,3-dihydro-2,3-(N(5)-formyl-2',5',6'-triamino-4-oxo-N(5)-pyrimidyl)-3-hydroxyaflatoxin B(1)
AFB1-FAPy

Origin of Product

United States

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